Methyl 2,1,3-benzothiadiazole-5-carboxylate

• IUPAC Name: methyl 2,1,3-benzothiadiazole-5-carboxylate
• InChI: InChI=1S/C8H6N2O2S/c1-12-8(11)5-2-3-6-7(4-5)10-13-9-6/h2-4H,1H3
• InChI Key: LRMFSMKHXKDUDG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=NSN=C2C=C1
• Molecular Formula: C8H6N2O2S
• DSSTOX Substance ID: DTXSID30351299
• Molecular Weight: 194.21 g/mol
• CAS RN: 175204-21-4

Description

Synthesis Analysis

The synthesis of Methyl 2,1,3-benzothiadiazole-5-carboxylate and its derivatives involves several steps, including the reaction of organotin with 4-methyl-1,2,3-thiadiazole-5-carboxylates and benzo[1,2,3]thiadiazole-7-carboxylates, which have been characterized by NMR, IR, and elemental analyses. These processes yield compounds with significant biological activities, such as fungicidal properties (Wang et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds related to this compound has been elucidated using various spectroscopic methods. For instance, the structure of a dimeric complex derived from a similar compound was confirmed by X-ray diffraction crystallography (Wang et al., 2010). Additionally, molecular organization studies have revealed that the S···N bonding of benzothiadiazole units plays a crucial role in controlling molecular assembly in complex structures (Langis-Barsetti, Maris, & Wuest, 2017).

Scientific Research Applications

Oxidation Reactions and Synthesis

• Oxidation Reactions : Methyl substituted 2,1,3-benzothiadiazoles undergo specific oxidation reactions. A study explored these reactions using selenium dioxide and described the resulting products and their spectroscopic properties (Neidlein & Knecht, 1987).

Bromination Techniques

• Bromination Methods : Research has been conducted on the bromination of 2,1,3-benzothiadiazoles, leading to efficient methods for synthesizing brominated derivatives, which are otherwise difficult to obtain (Pilgram, Zupan, & Skiles, 1970).

Molecular Organization in Solid State

• Solid-State Molecular Organization : Derivatives of 2,1,3-benzothiadiazole have significant applications in thin-film optoelectronic devices. Insights into their molecular association patterns in the solid state can lead to the development of more effective benzothiadiazoles (Langis-Barsetti, Maris, & Wuest, 2017).

Photovoltaic Performance

• Photovoltaic Applications : The impact of annealing temperature on photovoltaic performance using novel thermocleavable materials, including derivatives of 2,1,3-benzothiadiazole, has been studied. These studies aim to optimize the efficiency of polymer photovoltaic devices (Helgesen, Bjerring, Nielsen, & Krebs, 2010).

Influence on Grape and Wine Properties

• Impact on Grape and Wine Characteristics : Studies have shown that benzothiadiazole derivatives can influence the synthesis of volatile compounds in grapes and wines, affecting their sensory properties (Gómez‐Plaza et al., 2012).

Luminescent Materials Synthesis

• Luminescent Material Development : Research into the synthesis of efficient luminescent materials based on 2,1,3-benzothiadiazole with carbazole moieties has been conducted. These materials exhibit promising properties for use in various applications (Tao et al., 2011).

Safety and Hazards

“Methyl 2,1,3-benzothiadiazole-5-carboxylate” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.